Cas no 2172390-56-4 (3-(benzyloxy)carbonyl-9-methoxy-2,3,4,5-tetrahydro-1H-3-benzazepine-6-carboxylic acid)

• Product Name: 3-(benzyloxy)carbonyl-9-methoxy-2,3,4,5-tetrahydro-1H-3-benzazepine-6-carboxylic acid
• CAS No: 2172390-56-4
• MF: C₂₀H₂₁NO₅
• MW: 355.384445905685
• CID: 5800723
• PubChem ID: 165521521
• Update Time: 2025-06-30

3-(benzyloxy)carbonyl-9-methoxy-2,3,4,5-tetrahydro-1H-3-benzazepine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(benzyloxy)carbonyl-9-methoxy-2,3,4,5-tetrahydro-1H-3-benzazepine-6-carboxylic acid
• EN300-1276277
• 2172390-56-4
• 3-[(benzyloxy)carbonyl]-9-methoxy-2,3,4,5-tetrahydro-1H-3-benzazepine-6-carboxylic acid

• Inchi： 1S/C20H21NO5/c1-25-18-8-7-17(19(22)23)15-9-11-21(12-10-16(15)18)20(24)26-13-14-5-3-2-4-6-14/h2-8H,9-13H2,1H3,(H,22,23)
• InChI Key： KPTWIPMBUNROST-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C(=O)O)C2=C1CCN(C(=O)OCC1C=CC=CC=1)CC2

Computed Properties

• Exact Mass: 355.14197277g/mol
• Monoisotopic Mass: 355.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 76.1Ų

Additional information on 3-(benzyloxy)carbonyl-9-methoxy-2,3,4,5-tetrahydro-1H-3-benzazepine-6-carboxylic acid

Introduction to 3-(benzyloxy)carbonyl-9-methoxy-2,3,4,5-tetrahydro-1H-3-benzazepine-6-carboxylic acid (CAS No. 2172390-56-4)

3-(benzyloxy)carbonyl-9-methoxy-2,3,4,5-tetrahydro-1H-3-benzazepine-6-carboxylic acid, identified by its CAS number 2172390-56-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzazepine class, a structurally diverse family of heterocyclic molecules known for their broad spectrum of biological activities. The presence of functional groups such as the benzyloxy carbonyl moiety and the 9-methoxy substituent imparts unique chemical and pharmacological properties, making it a valuable intermediate in the synthesis of biologically active agents.

The benzazepine scaffold itself is a privileged structure in drug discovery, exhibiting potential applications in treating neurological disorders, cardiovascular diseases, and certain types of cancer. The 9-methoxy group enhances the solubility and metabolic stability of the molecule, while the benzyloxy carbonyl group serves as a protective group in peptide coupling reactions, facilitating its use in peptide synthesis and drug development pipelines.

Recent advancements in medicinal chemistry have highlighted the importance of benzazepine derivatives in modulating central nervous system (CNS) pathways. Studies have demonstrated that compounds with similar structural motifs can interact with neurotransmitter receptors and ion channels, offering therapeutic benefits in conditions such as depression, anxiety, and epilepsy. The specific arrangement of functional groups in 3-(benzyloxy)carbonyl-9-methoxy-2,3,4,5-tetrahydro-1H-3-benzazepine-6-carboxylic acid suggests potential as a lead compound or intermediate for further derivatization to achieve enhanced pharmacological efficacy.

In the context of drug development, this compound represents an intriguing candidate for further investigation. Its structural features align well with current trends in medicinal chemistry, where modifications at key positions such as the 6-carboxylic acid moiety can be explored to optimize bioavailability and target specificity. The benzyloxy carbonyl group also provides a convenient handle for synthetic manipulation, allowing chemists to explore various derivatization strategies without compromising the core benzazepine scaffold.

One particularly promising area of research involves the exploration of benzazepine derivatives as modulators of GABAergic systems. Gamma-aminobutyric acid (GABA) is an inhibitory neurotransmitter that plays a critical role in maintaining neuronal balance. Compounds that enhance GABAergic transmission have shown potential in treating CNS disorders. The structural features of 3-(benzyloxy)carbonyl-9-methoxy-2,3,4,5-tetrahydro-1H-3-benzazepine-6-carboxylic acid, particularly the presence of aromatic rings and methoxy substituents adjacent to hydrophobic pockets within GABA receptors, suggests that it may interact with these targets effectively.

Another avenue of investigation involves the use of this compound as a building block for peptidomimetics. The benzyloxy carbonyl group is commonly employed in solid-phase peptide synthesis (SPPS), where it serves as an amide coupling protecting group. By incorporating this moiety into a benzazepine derivative like 3-(benzyloxy)carbonyl-9-methoxy-2,3,4,5-tetrahydro-1H-3-benzazepine-6-carboxylic acid, researchers can explore novel peptidomimetic structures that mimic natural peptides while offering improved pharmacokinetic properties.

The synthesis of this compound also underscores advancements in synthetic methodologies. Modern techniques such as palladium-catalyzed cross-coupling reactions have enabled efficient construction of complex heterocyclic frameworks like benzazepines. The introduction of the 9-methoxy group and other functional groups can be achieved with high regioselectivity using these methods, ensuring that the desired product is obtained with minimal side reactions.

In summary,3-(benzyloxy)carbonyl-9-methoxy-2,3,4,5-tetrahydro-1H-3-benzazepine-6-carboxylic acid (CAS No. 2172390-56-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration as a lead compound or intermediate in drug development programs targeting neurological disorders and other diseases. As research continues to uncover new applications for benzazepine derivatives,this compound will likely play an important role in advancing our understanding of their pharmacological properties and therapeutic potential.